Cas no 159877-48-2 (tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate)

tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate structure
159877-48-2 structure
Product Name:tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
CAS No:159877-48-2
MF:C9H18N2O3
MW:202.250822544098
CID:109365
Update Time:2023-08-02

tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
    • Carbamic acid, (3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)-
    • tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
    • Inchi: 1S/C9H18N2O3/c1-6(5-7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)/t6-/m1/s1
    • InChI Key: RHTSOFOGPVTVGP-ZCFIWIBFSA-N
    • SMILES: O(C(N[C@H](C)CC(N)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 221
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.4
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